Cas no 478065-99-5 (1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide)

• Product Name: 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide
• CAS No: 478065-99-5
• MF: C₂₀H₁₆Cl₂N₂O₂
• MW: 387.259243011475
• CID: 5014769
• Update Time: 2025-10-28

1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dichlorophenyl)methyl]-N-methyl-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide
• Bionet1_002966
• Oprea1_663143
• HMS577A08
• 1-(2,6-dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide
• 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C20H16Cl2N2O2/c1-23(15-6-3-2-4-7-15)20(26)14-10-11-19(25)24(12-14)13-16-17(21)8-5-9-18(16)22/h2-12H,13H2,1H3
• InChI Key： UELPCWLEINJKHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C=CC(C(N(C)C2C=CC=CC=2)=O)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• XLogP3: 3.9
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide

Introduction to 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide (CAS No. 478065-99-5)

1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide (CAS No. 478065-99-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a dichlorobenzyl moiety and a phenyl group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide is C₂₀H₁₇Cl₂N₃O₂, and its molecular weight is approximately 394.32 g/mol. The compound's structure includes a pyridine ring, which is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions. The presence of the dichlorobenzyl and phenyl groups adds further complexity and potential for diverse biological activities.

In recent years, significant research efforts have been directed towards understanding the biological activities and potential therapeutic applications of 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis through the modulation of specific signaling pathways. The mechanism of action involves the inhibition of key oncogenic proteins such as Bcl-2 and the activation of pro-apoptotic proteins like Bax.

The pharmacokinetic properties of 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, the compound's low toxicity profile in preclinical studies suggests that it may have a favorable safety margin for clinical use.

In terms of synthetic chemistry, the preparation of 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide involves several well-established synthetic routes. One common approach involves the condensation of 2,6-dichlorobenzaldehyde with an appropriate amide derivative followed by cyclization to form the pyridine ring. The synthesis can be optimized to achieve high yields and purity levels, which are crucial for pharmaceutical applications.

The potential applications of 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide extend beyond its anti-inflammatory and anti-cancer properties. Recent studies have explored its use as a potential neuroprotective agent. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways involved in neurodegeneration.

In conclusion, 1-(2,6-Dichlorobenzyl)-N-methyl-6-oxo-N-phenyl-1,6-dihydro-3-pyridinecarboxamide (CAS No. 478065-99-5) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds promise for addressing various unmet medical needs.